Cas no 35526-17-1 (D-arabino-Hex-1-enitol,1,5-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-, triacetate (9CI))

• Product Name: D-arabino-Hex-1-enitol,1,5-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-, triacetate (9CI)
• CAS No: 35526-17-1
• MF: C₂₆H₃₄O₁₇
• MW: 618.537970066071
• CID: 295708
• PubChem ID: 101118122
• Update Time: 2025-04-19

D-arabino-Hex-1-enitol,1,5-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-, triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• D-arabino-Hex-1-enitol,1,5-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-, triacetate (9CI)
• 2,3,6-TRI-O-ACETYL-4-O-(2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSYL)-1,5-ANHYDRO-D-ARABINO-HEX-1-ENITOL
• 2,3,6-TRI-O-ACETYL-4-O-(2,3,4,6-TETRA-O-ACETYL-SS-D-GLUCOPYRANOSYL)-1,5-ANHYDRO-D-ARABINO-HEX-1-ENITOL
• 35526-17-1

• Inchi： 1S/C26H34O17/c1-11(27)34-8-18-21(22(38-14(4)30)19(10-36-18)37-13(3)29)43-26-25(41-17(7)33)24(40-16(6)32)23(39-15(5)31)20(42-26)9-35-12(2)28/h10,18,20-26H,8-9H2,1-7H3/t18-,20-,21-,22-,23-,24+,25-,26+/m1/s1
• InChI Key： HKHFGRYHJSJSEU-HIXUVGTASA-N
• SMILES： O1[C@H](COC(C)=O)[C@H]([C@@H]([C@H]([C@@H]1O[C@H]1[C@@H](C(=CO[C@@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 618.17959961g/mol
• Monoisotopic Mass: 618.17959961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 43
• Rotatable Bond Count: 18
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 212Ų